Cas no 2385731-55-3 (2-Fluoro-3-iodo-6-methoxyphenol)

• Product Name: 2-Fluoro-3-iodo-6-methoxyphenol
• CAS No: 2385731-55-3
• MF: C₇H₆FIO₂
• MW: 268.0242
• CID: 5076888
• Update Time: 2025-05-20

2-Fluoro-3-iodo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodo-6-methoxyphenol

• Inchi： 1S/C7H6FIO2/c1-11-5-3-2-4(9)6(8)7(5)10/h2-3,10H,1H3
• InChI Key： XOHZDADKWSWJSV-UHFFFAOYSA-N
• SMILES： IC1C([H])=C([H])C(=C(C=1F)O[H])OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Additional information on 2-Fluoro-3-iodo-6-methoxyphenol

2-Fluoro-3-Iodo-6-Methoxyphenol: A Comprehensive Overview

The compound 2-Fluoro-3-Iodo-6-Methoxyphenol (CAS No. 2385731-55-3) is a highly specialized aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique substitution pattern, featuring a fluoro group at the 2-position, an iodo group at the 3-position, and a methoxy group at the 6-position of the phenol ring. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the importance of 2-Fluoro-3-Iodo-6-Methoxyphenol in drug discovery, particularly in the design of bioactive compounds. The presence of halogen atoms (fluorine and iodine) and the methoxy group introduces electronic and steric effects that can influence the molecule's reactivity, solubility, and bioavailability. These properties make it a promising candidate for use in medicinal chemistry, where precise control over molecular interactions is crucial.

The synthesis of 2-Fluoro-3-Iodo-6-Methoxyphenol involves a series of carefully optimized reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to achieve high yields and purity. The use of advanced catalytic systems has further enhanced the efficiency of these processes, making large-scale production feasible for industrial applications.

In terms of applications, 2-Fluoro-3-Iodo-6-Methoxyphenol has shown potential in the development of novel materials with unique optical and electronic properties. Its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis. Additionally, this compound serves as an intermediate in the synthesis of more complex molecules, such as those used in agrochemicals and specialty chemicals.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Fluoro-3-Iodo-6-Methoxyphenol. Quantum mechanical calculations have revealed that the interplay between the electron-withdrawing fluoro and iodo groups and the electron-donating methoxy group significantly affects the molecule's aromaticity and reactivity. These findings have been instrumental in guiding experimental studies aimed at optimizing its use in various chemical systems.

The environmental impact of 2-Fluoro-3-Iodo-6-Methoxyphenol has also been a topic of interest among researchers. Studies on its degradation pathways under different conditions have shown that it exhibits moderate persistence in aquatic environments. However, its biodegradability can be enhanced through specific chemical modifications, making it a more sustainable choice for industrial applications.

In conclusion, 2-Fluoro-3-Iodo-6-Methoxyphenol (CAS No. 2385731-55-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique substitution pattern, combined with recent advances in synthesis and characterization techniques, positions it as a key molecule for future innovations in chemistry and pharmacology.